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Cat. No.: B2667644

Get Quote
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Foreword

In the landscape of synthetic chemistry and drug discovery, the utility of a molecule is often
defined by its reactive potential and structural motifs. 2-(4-Chlorophenoxy)acetaldehyde, a
bifunctional molecule, represents a key building block for the synthesis of more complex
chemical entities. This guide aims to provide a comprehensive technical overview of 2-(4-
Chlorophenoxy)acetaldehyde, addressing its chemical identity, physicochemical properties,
probable synthetic routes, and potential applications, particularly as a precursor in
pharmaceutical and agrochemical research. Given the limited publicly available data on this
specific compound, this guide will also draw logical inferences from structurally related and
well-documented molecules to provide a holistic and practical perspective for the research
community.

Chemical Identity and Physicochemical Properties

2-(4-Chlorophenoxy)acetaldehyde is an aromatic ether and an aldehyde. The presence of a
reactive aldehyde group and a chlorophenoxy moiety makes it a valuable intermediate for
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introducing this specific pharmacophore into a larger molecule.

Property Value Source
CAS Number 43018-72-0 [1]
Molecular Formula CsH7CIO2 [1]
Molecular Weight 170.59 g/mol [1]
SMILES O=CCOC1=CC=C(Cl)C=C1 [1]
Appearance Lik.ely a liquid or low-melting inferred
solid
PubChem CID Not available

Synthesis and Reaction Pathways

While specific, peer-reviewed synthesis protocols for 2-(4-Chlorophenoxy)acetaldehyde are
not extensively documented in public literature, a plausible and common synthetic route can be
inferred from fundamental organic chemistry principles and analogous reactions.

Proposed Synthesis Workflow

A logical approach to the synthesis of 2-(4-Chlorophenoxy)acetaldehyde would involve the
Williamson ether synthesis followed by a controlled oxidation or hydrolysis step.

Step 1: Williamson Ether Synthesis

Step 2: Acetal Hydrolysis
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Caption: Proposed two-step synthesis of 2-(4-Chlorophenoxy)acetaldehyde.

Experimental Protocol Considerations

Step 1: Williamson Ether Synthesis of 2-(4-Chlorophenoxy)acetaldehyde diethyl acetal

» Reaction Setup: To a solution of 4-chlorophenol in an aprotic polar solvent such as
tetrahydrofuran (THF), add sodium hydride (NaH) portion-wise at 0 °C under an inert
atmosphere (e.g., nitrogen or argon).

» Deprotonation: Allow the reaction to stir at room temperature for 30-60 minutes to ensure
complete formation of the sodium 4-chlorophenoxide.

» Nucleophilic Substitution: Add 2-chloroacetaldehyde diethyl acetal to the reaction mixture.
Heat the reaction to reflux and monitor by thin-layer chromatography (TLC) until the starting
material is consumed.

o Workup and Isolation: Cool the reaction to room temperature and quench with water. Extract
the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic
layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced
pressure to yield the crude acetal-protected product.

Step 2: Acidic Hydrolysis to 2-(4-Chlorophenoxy)acetaldehyde

o Hydrolysis: Dissolve the crude 2-(4-chlorophenoxy)acetaldehyde diethyl acetal in a
mixture of a suitable organic solvent (e.g., acetone or THF) and aqueous acid (e.g., 1M HCI).

o Reaction Monitoring: Stir the reaction at room temperature and monitor by TLC for the
disappearance of the starting material.

« |solation and Purification: Once the reaction is complete, neutralize the acid with a mild base
(e.g., saturated sodium bicarbonate solution). Extract the product with an organic solvent.
The combined organic layers are then washed, dried, and concentrated. The final product
may require purification by column chromatography.

Applications in Research and Development
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The primary utility of 2-(4-Chlorophenoxy)acetaldehyde lies in its role as a versatile
intermediate in organic synthesis.

Pharmaceutical Drug Development

The 4-chlorophenoxy moiety is present in a number of biologically active molecules. For
instance, compounds bearing this group have been investigated as inhibitors of leukotriene A4
hydrolase, a target for cardiovascular diseases[2]. The aldehyde functionality of 2-(4-
Chlorophenoxy)acetaldehyde allows for a variety of subsequent chemical transformations,
including:

e Reductive Amination: To introduce secondary or tertiary amines, which are common in many
pharmaceutical agents.

» Wittig Reaction: To form alkenes, providing a scaffold for further functionalization.

» Aldol Condensation: To form a,3-unsaturated carbonyl compounds, which are precursors to
a wide range of heterocyclic systems.

Agrochemical Synthesis

Chlorophenoxy compounds are a well-established class of herbicides[3][4]. While 2-(4-
Chlorophenoxy)acetaldehyde itself is not a herbicide, it can serve as a precursor for the
synthesis of new and potentially more effective or selective herbicidal agents. The aldehyde
group can be transformed into various functional groups that may enhance the biological
activity or modify the physicochemical properties of the resulting molecule to improve its uptake
and translocation in plants.

Safety, Handling, and Storage

Given the absence of a specific safety data sheet for 2-(4-Chlorophenoxy)acetaldehyde, it is
prudent to handle this compound with the precautions required for its constituent functional
groups: an aldehyde and a chlorinated aromatic compound. The safety profile can be inferred
from related, well-characterized chemicals such as acetaldehyde and chloroacetaldehyde.
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Precautionary Measures and Potential

Hazard Category Risk
isks

Acetaldehyde is a highly flammable liquid[5][6].
- il Assume 2-(4-Chlorophenoxy)acetaldehyde may
ammabili
y also be flammable. Keep away from heat,

sparks, open flames, and other ignition sources.

Chloroacetaldehyde is toxic if swallowed, fatal in
. contact with skin, and fatal if inhaled[7]. Handle
Toxicity ) o )
with extreme caution in a well-ventilated fume

hood.

Chloroacetaldehyde causes severe skin burns
Corrosivity and eye damage[7]. Wear appropriate personal

protective equipment (PPE).

Suspected of causing cancer[7]. Avoid all direct
Health Hazards ] ]
contact and inhalation.

Chemical-resistant gloves, safety goggles with
] ) side shields or a face shield, and a lab coat are

Personal Protective Equipment (PPE) ) ) ) )
mandatory. Use a respirator if there is a risk of

inhalation.

Store in a tightly sealed container in a cool, dry,
and well-ventilated area, away from

Storage : : : I
incompatible materials such as strong oxidizing

agents and bases.

Conclusion

2-(4-Chlorophenoxy)acetaldehyde is a valuable, though not extensively characterized,
chemical intermediate. Its bifunctional nature provides a gateway to a wide array of more
complex molecules with potential applications in both pharmaceutical and agrochemical
research. While a lack of comprehensive public data necessitates a cautious and inferred
approach to its synthesis and handling, the fundamental principles of organic chemistry provide
a solid framework for its effective and safe utilization in a research setting. As with any
chemical, a thorough risk assessment should be conducted before its use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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